Cas no 1361532-26-4 (Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine
• CAS No: 1361532-26-4
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4965788
• Update Time: 2025-05-18

Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)11-5-3-4-8(13(11)15(19,20)21)12-9(16)6-7-10(17)14(12)18/h3-7,9,12H,1-2H3
• InChI Key： BSQWVCAOYUAVRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C1C1C=CC=C(C=1C(F)(F)F)N(C)C)Cl)Cl

Computed Properties

• Exact Mass: 369.006567 g/mol
• Monoisotopic Mass: 369.006567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 3.2
• Molecular Weight: 370.6

Additional information on Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

Research Brief on Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS: 1361532-26-4)

Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS: 1361532-26-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trichlorocyclohexadienyl functional groups, exhibits potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. Recent studies have explored its synthesis, physicochemical properties, and biological activity, making it a subject of significant scientific interest.

The synthesis of Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine involves multi-step organic reactions, including palladium-catalyzed cross-coupling and halogenation processes. Researchers have optimized these synthetic routes to improve yield and purity, as reported in recent publications. The compound's structural features, such as the electron-withdrawing trifluoromethyl group and the chloro-substituted cyclohexadienyl moiety, contribute to its unique reactivity and potential as a pharmacophore in medicinal chemistry.

Recent in vitro studies have demonstrated that Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. For instance, preliminary data suggest its interaction with cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), indicating potential applications in the treatment of inflammation and autoimmune diseases. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic profile.

In addition to its biological activity, the compound's physicochemical properties, such as solubility, stability, and lipophilicity, have been characterized to assess its drug-likeness. Computational modeling and molecular docking studies have provided insights into its binding affinity with target proteins, supporting its potential as a lead compound for further optimization. These findings are critical for advancing the compound into preclinical development stages.

Despite its promising attributes, challenges remain in the development of Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine as a therapeutic agent. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles by exploring derivatives and prodrugs of the compound, as well as novel delivery systems to enhance its pharmacokinetic properties.

In conclusion, Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS: 1361532-26-4) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activity warrant additional studies to fully exploit its therapeutic potential. Future research directions may include in vivo efficacy studies, toxicological assessments, and the development of scalable synthetic methods to facilitate its transition from bench to bedside.